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Cat. No.: B8087354 Get Quote

Xylopentaose (C25H42O21): A Technical Guide
for Researchers
For Immediate Release

This technical guide provides an in-depth overview of Xylopentaose, a xylooligosaccharide

with significant potential in the pharmaceutical and biotechnology sectors. Addressed to

researchers, scientists, and drug development professionals, this document outlines the core

molecular properties, detailed experimental protocols for analysis, and insights into its

biological significance.

Core Molecular Data
Xylopentaose is an oligosaccharide composed of five xylose units linked by β-1,4 glycosidic

bonds. Its molecular formula is C25H42O21. The table below summarizes its key quantitative

properties.
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Property Value Reference

Molecular Formula C25H42O21 [1]

Molecular Weight 678.6 g/mol [1]

Exact Mass 678.22185834 Da [1]

Synonyms 1,4-β-D-Xylopentaose [1]

Experimental Protocols for the Analysis of
Xylopentaose
Accurate characterization and quantification of Xylopentaose are crucial for research and

development. High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS)

are the primary analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)
A highly sensitive method for the direct quantification of Xylopentaose and other

xylooligosaccharides (XOS) is High-Performance Anion-Exchange Chromatography coupled

with Pulsed Amperometric Detection (HPAEC-PAD). This method does not require prior

derivatization of the oligosaccharides.

Instrumentation:

HPLC system with a quaternary pump

Autosampler

Pulsed Amperometric Detector (PAD) with a gold electrode

Anion-exchange column (e.g., CarboPac PA200)[2]

Reagents:

Sodium Hydroxide (NaOH), 50% w/w solution

Sodium Acetate (NaOAc), anhydrous
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High-purity water (18.2 MΩ·cm)

Xylopentaose standard

Procedure:

Mobile Phase Preparation:

Eluent A: High-purity water

Eluent B: 200 mM NaOH

Eluent C: 1 M NaOAc in 200 mM NaOH

Degas all eluents before use.

Standard Preparation:

Prepare a stock solution of Xylopentaose standard (e.g., 1 mg/mL) in high-purity water.

Create a series of working standards through serial dilution to generate a calibration curve

(e.g., 1, 5, 10, 25, 50 µg/mL).

Sample Preparation:

Dilute the sample containing Xylopentaose with high-purity water to ensure the

concentration falls within the established calibration range.

Chromatographic Conditions:

A stepwise linear gradient is typically employed. For example:
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Time (min) 100 mM NaOH (%)
120 mM NaOAc in 100mM
NaOH (%)

0 100 0

10 65 35

14 50 50

15 0 100

18 0 100

| 25 | 100 | 0 |

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for the structural elucidation of oligosaccharides like

Xylopentaose. It is often coupled with a separation technique like HPLC (LC-MS). Tandem

mass spectrometry (MS/MS) provides detailed information about the sequence and linkage of

the monosaccharide units.

A general workflow for the analysis of oligosaccharides involves:

Sample Preparation: Enzymatic or mild acid hydrolysis of the polysaccharide source to

generate oligosaccharides.

Chromatographic Separation: Separation of the oligosaccharide mixture using HPLC, often

with a graphitized carbon column.[3]

Ionization: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization

(MALDI) are commonly used methods.[4]

Mass Analysis: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight

(Q-TOF), is used to determine the mass-to-charge ratio of the parent ions.[5][6]

Tandem MS (MS/MS): The parent ions are fragmented, and the resulting product ions are

analyzed to deduce the structure.[4]
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Visualizing Molecular Structure and Analytical
Workflow
To aid in the understanding of Xylopentaose's structure and the processes for its analysis, the

following diagrams are provided.

Xyl Xylβ(1→4) Xylβ(1→4) Xylβ(1→4) Xylβ(1→4)

Click to download full resolution via product page

Caption: Linear structure of Xylopentaose showing five xylose units linked by β-1,4 glycosidic

bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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